Cas no 1251569-16-0 (7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine)

7-Methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine is a specialized naphthyridine derivative featuring a pyrrolidine-1-carbonyl moiety and a trifluoromethylphenyl substituent. This compound exhibits potential as a key intermediate or active pharmaceutical ingredient (API) in medicinal chemistry, particularly in the development of kinase inhibitors or other targeted therapies. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the naphthyridine core provides a rigid scaffold for molecular interactions. Its well-defined structure and functional groups make it suitable for structure-activity relationship (SAR) studies. The compound is typically synthesized under controlled conditions to ensure high purity and reproducibility, meeting stringent research and industrial standards.

7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine structure

1251569-16-0 structure

Product name:7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine

CAS No:1251569-16-0

MF:C₂₁H₁₉F₃N₄O

MW:400.396974802017

CID:5402485

7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

- [7-methyl-4-[4-(trifluoromethyl)anilino]-1,8-naphthyridin-3-yl]-pyrrolidin-1-ylmethanone
- 7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine
- Inchi： 1S/C21H19F3N4O/c1-13-4-9-16-18(27-15-7-5-14(6-8-15)21(22,23)24)17(12-25-19(16)26-13)20(29)28-10-2-3-11-28/h4-9,12H,2-3,10-11H2,1H3,(H,25,26,27)
- InChI Key： SBKDNHYUHUJWDU-UHFFFAOYSA-N
- SMILES： C(C1=C(NC2=CC=C(C(F)(F)F)C=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCCC1)=O

Computed Properties

Exact Mass: 400.151
Monoisotopic Mass: 400.151
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 573
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.1A^2

7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-2485-3mg	7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine	1251569-16-0	3mg	$63.0	2023-09-10
Life Chemicals	F3406-2485-2mg	7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine	1251569-16-0	2mg	$59.0	2023-09-10
Life Chemicals	F3406-2485-2μmol	7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine	1251569-16-0	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-2485-1mg	7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine	1251569-16-0	1mg	$54.0	2023-09-10
Life Chemicals	F3406-2485-4mg	7-methyl-3-(pyrrolidine-1-carbonyl)-N-[4-(trifluoromethyl)phenyl]-1,8-naphthyridin-4-amine	1251569-16-0	4mg	$66.0	2023-09-10